Cas no 2639404-89-8 (tert-butyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate)

• Product Name: tert-butyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate
• CAS No: 2639404-89-8
• MF: C₁₆H₂₂N₄O₂
• MW: 302.371483325958
• CID: 5651771
• PubChem ID: 165899054
• Update Time: 2025-11-01

tert-butyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• 2639404-89-8
• tert-butyl 4-amino-3-{[(1-methyl-1H-imidazol-2-yl)methyl]amino}benzoate
• EN300-28230132
• tert-butyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate

• Inchi： 1S/C16H22N4O2/c1-16(2,3)22-15(21)11-5-6-12(17)13(9-11)19-10-14-18-7-8-20(14)4/h5-9,19H,10,17H2,1-4H3
• InChI Key： RWTNCYHCDDQBCP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C=1)NCC1=NC=CN1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 302.17427596g/mol
• Monoisotopic Mass: 302.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate

tert-butyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate

The compound tert-butyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate, with the CAS number 2639404-89-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which includes a tert-butyl group, an imidazole ring, and a benzoate moiety. The combination of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of tert-butyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate in drug discovery efforts. Researchers have focused on its potential as a lead compound for developing novel therapeutic agents, particularly in the treatment of cancer and neurodegenerative diseases. The imidazole ring, a key structural component, is known for its ability to act as a hydrogen bond donor and acceptor, which enhances the compound's bioavailability and interaction with target proteins.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques, such as Suzuki coupling and nucleophilic substitution, has enabled chemists to efficiently construct the complex architecture of tert-butyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate. These methods not only ensure high yields but also maintain the integrity of the compound's functional groups.

In terms of biological activity, this compound has shown promising results in vitro and in vivo studies. For instance, it has demonstrated potent anti-proliferative effects against various cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, its ability to modulate key signaling pathways involved in neurodegenerative diseases has made it a candidate for further investigation in this area.

The structural versatility of tert-butyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate allows for extensive chemical modification, enabling researchers to explore its analogs for improved efficacy and reduced toxicity. This approach has been instrumental in advancing our understanding of structure-activity relationships (SAR) within this class of compounds.

From an analytical standpoint, the characterization of this compound has been achieved through a variety of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided critical insights into its molecular geometry and stereochemistry, which are essential for understanding its interactions with biological targets.

In conclusion, tert-butyl 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoate represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing some of the most challenging diseases facing humanity today.